Cas no 72635-78-0 (3-Amino-4-bromobenzonitrile)

• Product Name: 3-Amino-4-bromobenzonitrile
• CAS No: 72635-78-0
• MF: C₇H₅BrN₂
• MW: 197.032000303268
• MDL: MFCD11036380
• CID: 1756507
• PubChem ID: 44336425
• Update Time: 2025-04-21

3-Amino-4-bromobenzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-amino-4-bromo-
• 3-AMINO-4-BROMOBENZONITRILE
• 3-Amino-4-brom-benzonitril
• 3-amino-4-bromo-benzonitrile
• 4-Amino-3-bromobenzonitrile
• AK315377
• UAGGUNDAQDTCFW-UHFFFAOYSA-N
• FCH2614872
• SY120667
• V7498
• Z2522870892
• 72635-78-0
• AB8014
• AKOS006306782
• EN300-154022
• CHEMBL106645
• MFCD11036380
• CS-0042785
• SCHEMBL616070
• AS-18046
• Z1198304568
• DA-24295
• 3-Amino-4-bromobenzonitrile

• MDL： MFCD11036380
• Inchi： 1S/C7H5BrN2/c8-6-2-1-5(4-9)3-7(6)10/h1-3H,10H2
• InChI Key： UAGGUNDAQDTCFW-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#N)C=C1N

Computed Properties

• Exact Mass: 195.96400
• Monoisotopic Mass: 195.96361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: 1.7

Experimental Properties

• Boiling Point: 315.2±22.0℃ at 760 mmHg
• PSA: 49.81000
• LogP: 2.48418

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles